Cas no 502658-09-5 (Thiazole, 4-(4-butoxyphenyl)-2-methyl-)

• Product Name: Thiazole, 4-(4-butoxyphenyl)-2-methyl-
• CAS No: 502658-09-5
• MF: C₁₄H₁₇NOS
• MW: 247.355882406235
• CID: 1563893
• Update Time: 2024-08-24

Thiazole, 4-(4-butoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(4-butoxyphenyl)-2-methyl-

• Inchi： 1S/C14H17NOS/c1-3-4-9-16-13-7-5-12(6-8-13)14-10-17-11(2)15-14/h5-8,10H,3-4,9H2,1-2H3
• InChI Key： WRLMYTUCPMDAPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(OCCCC)C=C2)N=C1C

Computed Properties

• Exact Mass: 247.10321

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 374.2±25.0 °C(Predicted)
• PSA: 22.12
• pka: 3.08±0.10(Predicted)